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Compound of Interest

3-Bromo-6-chloro-7-
Compound Name:
methylchromen-4-one

cat. No.: B1269931

Technical Guide: 3-Bromo-6-chloro-7-
methylchromen-4-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known chemical properties of 3-Bromo-6-
chloro-7-methylchromen-4-one. Due to the limited availability of public data for this specific
compound, this document also presents general methodologies for the synthesis of substituted
chromones and discusses the potential biological activities based on structurally related
compounds. This guide is intended to serve as a foundational resource for researchers
interested in the evaluation and potential development of this molecule.

Chemical Properties

3-Bromo-6-chloro-7-methylchromen-4-one is a halogenated and methylated derivative of the
chromen-4-one scaffold. The core chemical and physical properties are summarized below. It is
important to note that some of the quantitative data are predicted values due to the absence of
experimentally determined values in published literature.

Table 1: Chemical and Physical Properties of 3-Bromo-6-chloro-7-methylchromen-4-one
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Property Value Source

3-Bromo-6-chloro-7-methyl-

UPAC Name 4H-chromen-4-one

Synonyms 3-Bromo-6-chloro-7- Chemed[1]
methylchromone

CAS Number 263365-48-6 Chemcd[1]

Molecular Formula C10HeBrCIO2 Chemcd[1]

Molecular Weight 273.512 g/mol Chemcd[1]

Melting Point Data not available

Boiling Point 348.7 £ 42.0 °C (Predicted)

Density 1.734 + 0.06 g/cm? (Predicted)

Solubility Data not available

Purity >95% (Commercially available)

Spectral Data: While some chemical databases indicate the availability of spectral data (*H
NMR, 8C NMR, Mass Spectrometry, and IR), the actual spectra and peak lists for 3-Bromo-6-
chloro-7-methylchromen-4-one are not readily accessible in the public domain.[1]

Experimental Protocols: A General Approach to
Synthesis

A specific experimental protocol for the synthesis of 3-Bromo-6-chloro-7-methylchromen-4-
one is not detailed in the available scientific literature. However, the synthesis of substituted
chromones is a well-established area of organic chemistry. A plausible synthetic approach can
be extrapolated from general methods for the synthesis of 3-halochromones.

One common strategy involves the cyclization of a suitably substituted 2'-
hydroxyacetophenone. The synthesis could likely be achieved through a multi-step process
starting from a substituted phenol.
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Proposed Synthetic Workflow:

G—(4-chIoro-2-hydroxy-3-methylphenyl)ethan-1-on9

Step 1: Acylation
Reaction with a Brominating Agent
(e.g., N-Bromosuccinimide)

Step 2: Bromination

Gntermediate Chalcone)

Step 3: Cyclization

(Cyclization under acidic or basic conditions)

G—Bromo-G-chIoro—7—methylchromen-4-on9

Click to download full resolution via product page

Figure 1: A generalized synthetic workflow for the preparation of 3-Bromo-6-chloro-7-
methylchromen-4-one.

Detailed Methodological Steps (General Procedure):

¢ Synthesis of the Precursor Ketone: The synthesis would likely commence with the
appropriate substituted phenol, which would undergo a Friedel-Crafts acylation or a similar
reaction to introduce the acetyl group, yielding 1-(4-chloro-2-hydroxy-3-methylphenyl)ethan-
1-one.

o Formation of a Chalcone Intermediate: The resulting ketone could then be reacted with a
suitable electrophile to introduce the carbon framework that will form the pyranone ring.
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» Bromination and Cyclization: The intermediate would then be subjected to bromination,
potentially using a reagent like N-bromosuccinimide (NBS), followed by an acid- or base-
catalyzed intramolecular cyclization to yield the final chromen-4-one ring system.

Note: This proposed synthesis is based on established chemical principles for the formation of
chromones. The specific reaction conditions, such as solvents, temperatures, and catalysts,
would require experimental optimization for this particular target molecule.

Biological Activity and Potential Sighaling Pathways

There is no specific biological activity data available for 3-Bromo-6-chloro-7-methylchromen-
4-one in the public domain. However, the chromone scaffold is a well-known privileged
structure in medicinal chemistry, and its derivatives have been reported to exhibit a wide range
of biological activities.

Known Activities of Structurally Related Chromones:

» Antimicrobial and Antifungal Activity: Various halogenated chromone derivatives have
demonstrated significant antimicrobial and antifungal properties. For instance, compounds
like 6-bromo-3-formylchromone and 6-chloro-3-formylchromone have shown activity against
Vibrio parahaemolyticus and Vibrio harveyi.[2] Other studies on flavonoid derivatives
containing bromine and chlorine have also indicated potent inhibitory activity against
pathogenic bacteria.[3][4]

e Anticancer and Cytotoxic Activity: Chromone derivatives are widely investigated for their
potential as anticancer agents.[5] Their mechanisms of action can include the inhibition of
protein kinases, induction of apoptosis, and anti-proliferative effects. Some substituted
chromones have been identified as potent inhibitors of the breast cancer resistance protein
(ABCGZ2), which is involved in multidrug resistance.[6]

 Anti-inflammatory Activity: The chromone nucleus is a key component of some compounds
with anti-inflammatory properties.[7]

Potential Signaling Pathways:

Given the lack of specific studies on 3-Bromo-6-chloro-7-methylchromen-4-one, any
depiction of a signaling pathway would be highly speculative. However, based on the activities
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of related compounds, potential interactions could be hypothesized. For instance, if the
molecule were to exhibit anticancer properties, it might interfere with pathways such as:

e Apoptosis Induction: Many cytotoxic agents trigger programmed cell death. A logical
workflow for investigating this would involve treating cancer cell lines with the compound and
assaying for markers of apoptosis.

» Kinase Inhibition: Substituted chromones have been shown to inhibit various protein kinases
involved in cell proliferation and survival.

lllustrative Experimental Workflow for Biological Evaluation:

G—Bromo-6-chIoro-7-methylchromen-4-on9
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Figure 2: A conceptual workflow for the initial biological evaluation of 3-Bromo-6-chloro-7-
methylchromen-4-one.
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Conclusion

3-Bromo-6-chloro-7-methylchromen-4-one is a chemical entity with a confirmed molecular
structure and a few predicted physical properties. However, there is a significant gap in the
publicly available experimental data, including its melting point, solubility, detailed spectral
characterization, a specific protocol for its synthesis, and any biological activity. The chromone
scaffold is of great interest in medicinal chemistry, and based on the activities of structurally
related compounds, this molecule warrants further investigation for its potential antimicrobial
and cytotoxic properties. The general synthetic strategies and a conceptual workflow for
biological evaluation provided herein can serve as a starting point for researchers aiming to
explore the therapeutic potential of this and other novel substituted chromones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269931#3-bromo-6-chloro-7-methylchromen-4-one-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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